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Compound of Interest

Compound Name:
[1-(2,4-Dimethylphenyl)ethyl]

(propan-2-yl)amine

Cat. No.: B15266024

Get Quote

Executive Summary & Identity
1-(2,4-Dimethylphenyl)ethylamine (also known as 1-(2,4-Dimethylphenyl)ethan-1-amine) is a

chiral primary amine structurally derived from

-methylbenzylamine. It features a phenyl ring substituted with methyl groups at the ortho and
para positions, and an amino-ethyl chain attached at the benzylic position.

This structural configuration creates a chiral center at the benzylic carbon, making the

compound valuable as a chiral resolving agent and a building block for agrochemicals and

CNS-active pharmaceutical ingredients.
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Property Detail

IUPAC Name 1-(2,4-Dimethylphenyl)ethan-1-amine

Common Synonyms
,2,4-Trimethylbenzylamine; 1-(2,4-

Xylyl)ethylamine; 1-(2,4-

Dimethylphenyl)ethylazane

CAS Number 102877-07-6 (Racemic)

Molecular Formula

Molecular Weight 149.23 g/mol

SMILES

InChI Key
HSDSKVWQTONQBJ-UHFFFAOYSA-N

(Racemic)

Chemical Properties & Structure
The compound belongs to the class of

-methylbenzylamines. The presence of methyl groups at the 2 and 4 positions of the aromatic
ring introduces steric bulk and electron-donating effects, which influence the basicity of the
amine and its selectivity in chiral applications compared to the unsubstituted parent compound
(1-phenylethylamine).
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Property Value (Experimental/Predicted)

Appearance Colorless to pale yellow liquid

Boiling Point ~225 °C (at 760 mmHg)

Density ~0.94 g/cm³

pKa (Conjugate Acid) ~9.5–10.0 (Typical for benzylic amines)

Solubility
Soluble in ethanol, DCM, ethyl acetate; slightly

soluble in water.[1]

Chirality

Contains one stereocenter at the benzylic

carbon (

). Exists as (R) and (S) enantiomers.[2][3]

Synthesis Methodologies
The synthesis of 1-(2,4-Dimethylphenyl)ethylamine is typically achieved via reductive amination

of the corresponding ketone, 2,4-dimethylacetophenone. This route is preferred for its

scalability and atom economy.

Primary Route: Reductive Amination (Leuckart-Wallach
or Catalytic)
This protocol describes the conversion of 2,4-dimethylacetophenone to the racemic amine.

Reagents:

Precursor: 2,4-Dimethylacetophenone (CAS 89-74-7)[4]

Amine Source: Ammonium formate (Leuckart) or Ammonia/H2 (Catalytic)

Catalyst (if hydrogenation): Raney Nickel or Pd/C

Solvent: Methanol or Ethanol

Step-by-Step Protocol (Catalytic Hydrogenation):
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Preparation: Charge a high-pressure autoclave with 2,4-dimethylacetophenone (1.0 eq) and

methanol (10 volumes).

Ammonolysis: Add anhydrous ammonia (5.0 eq) to the solution.

Catalyst Addition: Add Raney Nickel catalyst (10 wt% loading) under inert atmosphere (

).

Hydrogenation: Pressurize the vessel with Hydrogen (

) to 50–80 bar. Heat to 80–100 °C.

Reaction: Stir vigorously for 6–12 hours. Monitor consumption of ketone via GC-MS.

Workup: Cool to room temperature and vent

. Filter the catalyst (Caution: Pyrophoric).

Purification: Concentrate the filtrate under vacuum. Distill the residue under reduced

pressure to obtain the pure amine.

Visualization of Synthesis Pathway
The following diagram illustrates the reductive amination pathway and potential side reactions.
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1-(2,4-Dimethylphenyl)ethylamine
(Racemic)

+ H2 / Cat
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(Dimer Impurity)
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(Over-alkylation)

Click to download full resolution via product page

Figure 1: Reductive amination pathway from 2,4-dimethylacetophenone to the target amine.

Applications in Research & Development
Chiral Resolution Agent
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Like its parent compound 1-phenylethylamine, 1-(2,4-dimethylphenyl)ethylamine is used to

resolve racemic acids. The additional methyl groups on the phenyl ring alter the "chiral pocket"

shape, often providing better separation factors for specific substrates where the unsubstituted

benzylamine fails.

Mechanism: Formation of diastereomeric salts with racemic acids (e.g., mandelic acid

derivatives, N-protected amino acids).

Process: The amine is mixed with the racemic acid in a solvent (e.g., ethanol). The less

soluble diastereomeric salt crystallizes out, allowing separation of enantiomers.

Pharmaceutical Intermediate
The 1-(2,4-dimethylphenyl)ethyl moiety is a pharmacophore found in various biologically active

molecules:

Fungicides: Structural analogues are used in the synthesis of amide-based agricultural

fungicides.

CNS Agents: The structural similarity to amphetamines (specifically 2,4-

dimethylamphetamine) implies potential interaction with monoamine transporters, though the

-ethyl substitution (benzylamine structure) generally reduces psychostimulant potency
compared to the phenethylamine homologues.

Chiral Resolution Workflow
The logic below demonstrates how this amine is used to resolve a racemic carboxylic acid.
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Figure 2: Workflow for using the target amine as a chiral resolving agent.

Safety & Handling (E-E-A-T)
As a primary amine, 1-(2,4-Dimethylphenyl)ethylamine exhibits caustic properties similar to

other benzylic amines. Strict safety protocols must be observed.

Hazard Identification
GHS Classification:
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Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Sensitization: May cause skin sensitization.

Handling Protocols
Engineering Controls: Always handle in a certified chemical fume hood.

PPE: Wear nitrile gloves (double-gloving recommended), chemical splash goggles, and a lab

coat.

Storage: Store under nitrogen or argon. Amines react with atmospheric

to form carbamates (white crust). Keep cool (2–8 °C).

Spill Management: Neutralize spills with dilute acetic acid or sodium bisulfate before

absorbing with inert material (vermiculite).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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